Cas no 2220243-41-2 (3"-O-Desmethylspinorhamnoside)

• Product Name: 3"-O-Desmethylspinorhamnoside
• CAS No: 2220243-41-2
• MF: C₃₃H₃₈O₁₅
• MW: 674.6
• CID: 4670223
• PubChem ID: 101792015
• Update Time: 2024-11-04

3"-O-Desmethylspinorhamnoside Chemical and Physical Properties

Names and Identifiers

• 2220243-41-2
• AKOS040762682
• 3'-O-Desmethylspinorhamnoside
• CHEMBL4159423
• 3"-O-Desmethylspinorhamnoside

• Inchi： InChI=1S/C33H38O15/c1-12-21(35)24(38)26(40)31(43-12)48-30-25(39)22(36)13(2)44-32(30)47-29-23(37)20-17(34)11-18-16(10-19(45-18)33(3,4)41)28(20)46-27(29)14-6-8-15(42-5)9-7-14/h6-13,21-22,24-26,30-32,34-36,38-41H,1-5H3
• InChI Key： HZYVKPMTUKWUOG-UHFFFAOYSA-N
• SMILES： COc1ccc(cc1)-c1oc2c3cc(oc3cc(O)c2c(=O)c1OC1OC(C)C(O)C(O)C1OC1OC(C)C(O)C(O)C1O)C(C)(C)O

Computed Properties

• Exact Mass: 674.22107050g/mol
• Monoisotopic Mass: 674.22107050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 48
• Rotatable Bond Count: 7
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 227Ų

Experimental Properties

• Color/Form: Yellow powder

3"-O-Desmethylspinorhamnoside Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid glycosides Flavonoid O-glycosides
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavonoid O-glycosides